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A comprehensive guide for researchers and materials scientists on the performance
benchmarks of nickel-yttrium superalloys against industry-standard Inconel grades, supported
by experimental data and detailed methodologies.

In the demanding environments of high-temperature applications, the selection of materials is
critical. Nickel-based superalloys have long been the cornerstone for components subjected to
extreme heat, corrosive atmospheres, and significant mechanical stress. Among these, the
Inconel series of alloys are well-established benchmarks. However, emerging compositions,
such as nickel-yttrium (Ni-Y) superalloys, present compelling alternatives, promising enhanced
performance characteristics. This guide provides a detailed comparison of the mechanical,
high-temperature, and corrosion-resistant properties of select nickel-yttrium superalloys against
prominent Inconel grades, including Inconel 600, 625, and 718.

Executive Summary

This guide consolidates quantitative data to facilitate a direct comparison between nickel-
yttrium superalloys and various Inconel grades. The addition of yttrium to nickel-based
superalloys has been shown to significantly improve high-temperature oxidation and corrosion
resistance, primarily by promoting the formation of a more stable and adherent oxide layer.
While specific quantitative data for a single, standardized nickel-yttrium superalloy is not as
consolidated as for the well-established Inconel family, the available research indicates a
strong potential for performance enhancement. Inconel alloys, particularly grades like 718 and
625, are renowned for their exceptional high-temperature strength and creep resistance,
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making them the materials of choice for critical applications in aerospace and power

generation.

Data Presentation: A Quantitative Comparison

The following tables summarize the key performance indicators for representative nickel-yttrium
superalloys and popular Inconel grades. It is important to note that the properties of Ni-Y alloys
can vary significantly with the precise yttrium content and the presence of other alloying
elements.

Table 1: Mechanical Properties at Ambient and Elevated
Temperatures
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Yield
Tensile Strength .
. . Temperatur Elongation
Material Condition Strength (0.2%
e (°C) (%)
(MPa) Offset)
(MPa)

Nickel-
Yttrium Alloy
(Exempilar)
Ni-20Cr-

As-sintered Room 741 662 4
5Eu203
Inconel
Grades
Inconel 600 Annealed Room 655 310 40
540 586 241 40
870 117 62 45
Inconel 625 Annealed Room 827 - 1034 414 - 690 60 - 30
540 >350

Useful
870

Strength
1093 92

Precipitation
Inconel 718 Room 1375[1] 1100[1] 25[1]

Hardened
650 1100[1] 980[1] 18[1]

Note: Data for Ni-Y alloys is limited and the provided values for Ni-20Cr-5Eu203 are for a
composite with a rare-earth oxide, which may offer insights into the effects of rare-earth
additions.

Table 2: High-Temperature Creep Rupture Performance
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Rupture Life

Material Temperature (°C) Stress (MPa)
(hours)

Nickel-Yttrium Alloy
(Exempilar)
Hastelloy-X + 0.12% Y 900 80 20.2
Inconel Grades
Inconel 600 (Cold

815 69 100
Drawn, Annealed)
Inconel 625 649 483 1000
815 103 1000
Inconel 718 650 758 1000

Note: The data for the yttrium-containing alloy is based on a modified Hastelloy-X, highlighting
the significant improvement in creep life with yttrium addition.

Table 3: High-Temperature Oxidation Resistance
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Material

Mass Gain / Oxide
Temperature (°C) Environment Scale
Characteristics

Nickel-Yttrium Alloy

(Exempilar)

Ni-Cr-Al-Y Systems

Formation of a stable,

adherent 0-Al203
1000-1100 Air layer, leading to

significantly reduced

oxidation rates.

Inconel Grades

Good resistance to

Inconel 600 > 980 Air ]

scaling.

_ Excellent resistance to

Inconel 625 1093 Air o

oxidation.

Good resistance in

environments
Inconel 718 <700 Air encountered in jet

engines and gas

turbines.

Table 4: Corrosion Resistance in Acidic Environments
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Corrosion Rate

Material Environment Temperature
(mmlyear)
Nickel-Yttrium Alloy
(Exempilar)
Generally improved
] ] ] ] resistance compared
Ni-based alloys with Y Sulfuric Acid - )
to alloys without
yttrium.
Inconel Grades
Inconel 600 10% Sulfuric Acid Room ~0.025
80% Sulfuric Acid Room ~0.25
Inconel 625 10% Sulfuric Acid 80 <05
70-90% Sulfuric Acid 60 <05

Inconel 718

Various Acidic Media

Good resistance to
- many corrosive

media.

Experimental Protocols

The data presented in this guide is based on standardized experimental procedures to ensure

comparability and reliability. The key methodologies are outlined below.

Tensile Testing (ASTM E8S/ESM)

Tensile properties are determined following the ASTM E8/E8M standard. This test involves

subjecting a standardized specimen to a controlled tensile force until failure.

e Specimen Preparation: Test specimens are machined to precise dimensions as specified in

the standard.

o Test Procedure: The specimen is mounted in a universal testing machine. A uniaxial load is

applied at a constant strain rate. The load and elongation are continuously monitored.
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» Data Acquisition: Key parameters recorded include ultimate tensile strength, yield strength
(typically at 0.2% offset), and elongation at fracture. For elevated temperature tests, the
specimen is heated to and held at the target temperature in a furnace.

Creep and Stress Rupture Testing (ASTM E139)

Creep and stress rupture tests are conducted according to ASTM E139 to evaluate the
material's long-term behavior under constant load at elevated temperatures.

e Specimen and Setup: Standardized specimens are placed in a creep testing frame equipped
with a high-temperature furnace and an extensometer.

o Test Procedure: A constant load is applied to the specimen while it is held at a constant,
elevated temperature. The elongation of the specimen is measured over time.

o Data Analysis: The test can be run to a predetermined time to measure creep strain or until
the specimen ruptures to determine the rupture life. The data is often presented as a plot of
strain versus time.

Isothermal Oxidation Testing (based on ASTM G54)

Isothermal oxidation tests are performed to assess the material's resistance to oxidation at high
temperatures in a controlled atmosphere, typically air.

o Sample Preparation: Coupons of the material with a known surface area are cleaned and
weighed.

o Exposure: The coupons are placed in a furnace at a constant high temperature for a
specified duration.

e Analysis: After exposure, the coupons are cooled and weighed again. The mass gain per unit
area is calculated to determine the oxidation kinetics. The oxide scale can be further
analyzed using techniques like X-ray diffraction (XRD) and scanning electron microscopy
(SEM) to identify the oxide phases and morphology.

Immersion Corrosion Testing (ASTM G31)
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To determine the corrosion rate in acidic environments, laboratory immersion tests are
conducted based on the principles of ASTM G31.

e Specimen Preparation: Test coupons with a known surface area are cleaned and weighed.

e Test Environment: The coupons are immersed in the specified corrosive solution (e.g.,
sulfuric acid of a certain concentration) at a controlled temperature for a set duration.

« Corrosion Rate Calculation: After the exposure period, the coupons are removed, cleaned to
remove corrosion products, and re-weighed. The mass loss is used to calculate the corrosion
rate, typically expressed in millimeters per year (mm/year).

Mandatory Visualizations

To better illustrate the experimental workflow and the underlying mechanisms, the following
diagrams are provided.
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General experimental workflow for superalloy performance benchmarking.
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Signaling pathway of yttrium's beneficial effects in nickel superalloys.

Conclusion

The comparative analysis reveals that while Inconel grades, particularly 718 and 625, offer a
robust and well-documented portfolio of high-temperature mechanical properties, nickel-yttrium
superalloys present a significant potential for enhanced oxidation and corrosion resistance. The
addition of yttrium contributes to the formation of a more protective and durable oxide scale,
which is crucial for long-term performance in aggressive environments.

For applications where high strength and well-established creep and fatigue data are
paramount, Inconel alloys remain a primary choice. However, for components where superior
resistance to high-temperature oxidation and corrosion is the critical design driver, nickel-
yttrium superalloys warrant serious consideration. Further research and development to
generate a more comprehensive quantitative database for specific Ni-Y alloy compositions will
be invaluable for their broader adoption in critical applications. Researchers and engineers are
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encouraged to consider the specific environmental and mechanical demands of their
application when selecting between these two classes of high-performance materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. An Investigation into the Corrosion Rates of Inconel 600™ in Different Corrosive Solutions
[scielo.org.za]

 To cite this document: BenchChem. [A Comparative Performance Analysis: Nickel-Yttrium
Superalloys Versus Inconel Grades]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13782475#benchmarking-the-performance-of-nickel-
yttrium-superalloys-against-inconel-grades]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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